N-benzylidene-3,5-dichloroaniline

• Molecular Formula: C13H9Cl2N
• Molecular Weight: 250.12 g/mol
• IUPAC Name: N-(3,5-dichlorophenyl)-1-phenylmethanimine
• InChI: InChI=1S/C13H9Cl2N/c14-11-6-12(15)8-13(7-11)16-9-10-4-2-1-3-5-10/h1-9H
• InChI Key: IFWNBYYOJPQPCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=NC2=CC(=CC(=C2)Cl)Cl

Description

N-benzylidene-3,5-dichloroaniline is a useful research compound. Its molecular formula is C13H9Cl2N and its molecular weight is 250.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a reaction flask, equipped with a Dean-Stark trap, is added 3,5-dichloroaniline (16.2 g., 0.10 mole), benzaldehyde (10.6 g., 0.10 mole), p-toluenesulfonic acid monohydrate (0.2 g.), and toluene (100 ml.). The reaction mixture is then warmed to reflux and the water (1.65 ml.) collected by azeotroping. The cooled reaction mixture is treated with charcoal and the filtrate reduced in vacuo to give an amber oil that crystallizes on standing to give N-benzylidene-3,5-dichloroaniline which is recrystallized from pentane. m.p. 52°-53° C.

Synthesis routes and methods II

Procedure details

To a reaction flask, equipped with a Dean-Stark trap, is added 3,5-dichloroaniline (16.2 g., 0.10 mole), benzaldehyde (10.6 g., 0.10 mole), p-toluenesulfonic acid monohydrate (0.2 g.), and toluene (100 ml.). The reaction mixture is then warmed to reflux and the water (1.65 ml.) collected by azeotroping. The cooled reaction mixture is treated with charcoal and the filtrate reduced in vacuo to give an amber oil, that crystallizes on standing to give 24.6 g. of product, which is recrystallized from pentane to give 18.5 g. of yellow solid, m.p. 52°-53° C.